Ethyl 2-acetyloxypropanoate

• IUPAC Name: ethyl 2-acetyloxypropanoate
• InChI: InChI=1S/C7H12O4/c1-4-10-7(9)5(2)11-6(3)8/h5H,4H2,1-3H3
• InChI Key: BCHOKJRLDTXCSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC(=O)C
• Molecular Formula: C7H12O4
• DSSTOX Substance ID: DTXSID00277952
• Molecular Weight: 160.17 g/mol
• CAS RN: 2985-28-6

Description

Ethyl 2-acetyloxypropanoate, also known as ethyl acetyl lactate, is a compound used in various industry sectors including flavors and fragrances, pharmaceutical research, and material sciences. It is a colorless to pale yellow clear liquid.

Synthesis Analysis

While specific synthesis methods for Ethyl 2-acetyloxypropanoate were not found, similar compounds like Ethyl 2-Chloropropionate have been synthesized using online near-infrared spectroscopy as a process analysis technique. The partial least squares regression (PLSR) quantitative model of the product solution concentration was established and optimized.

Molecular Structure Analysis

The molecular formula of Ethyl 2-acetyloxypropanoate is C7H12O4. The structure of this compound can be found in various chemical databases.

Chemical Reactions Analysis

While specific chemical reactions involving Ethyl 2-acetyloxypropanoate were not found, similar compounds like Acetoacetic ester (ethyl acetoacetate) undergo a series of reactions including deprotonation to form an enolate, SN2 of the enolate upon an alkyl halide, forming a new C-C bond, acidic hydrolysis of the ester to give a carboxylic acid, decarboxylation of the carboxylic acid to give an enol, and tautomerization of the resulting enol to a carboxylic acid.

Physical And Chemical Properties Analysis

Ethyl 2-acetyloxypropanoate is a colorless to pale yellow clear liquid. More specific physical and chemical properties such as boiling point, melting point, density, and solubility were not found in the search results.

Scientific Research Applications

Synthesis and Bioactivity

Ethyl 2-acetyloxypropanoate is used in the synthesis of various compounds with potential bioactivity. For example, Navarrete-Vázquez et al. (2011) described the synthesis of a compound, Ethyl 2-[4-(acetylamino)phenoxy]-2-methylpropanoate, which shows promise as an analgesic and antidyslipidemic agent. This compound is synthesized from paracetamol and ethyl 2-bromo-2-methylpropionate and characterized by NMR spectroscopy and X-ray diffraction (Navarrete-Vázquez et al., 2011).

Solubility and Phase Behavior Studies

Ethyl 2-acetyloxypropanoate's solubility and phase behavior are crucial in applications like supercritical extraction. Bermejo et al. (2013) explored the solubility of CO2 in ethyl lactate (ethyl 2-hydroxypropanoate), highlighting its role as an eco-friendly solvent in the food and pharmaceutical industries (Bermejo et al., 2013).

Biocatalysis in Synthesis

In biocatalysis, Zhao Jin-mei (2008) summarized the synthesis routes and developments of Ethyl(R)-2-hydroxy-4-phenylbutanoate [(R)-HPBE] using biocatalyst methods. This compound is a key intermediate in synthesizing angiotensin-converting enzyme inhibitors (Zhao Jin-mei, 2008).

Antioxidative and Anti-inflammatory Properties

Joy and Chakraborty (2017) isolated aryl polyketide derivatives from the venerid bivalve clam Paphia malabarica, demonstrating their antioxidative and anti-inflammatory properties. These compounds, related to ethyl acetate-methanol extracts, showed potential as functional food ingredients (Joy & Chakraborty, 2017).

Excess Properties in Binary Mixtures

Research by F. et al. (1998) investigated the excess molar enthalpies and volumes of mixtures containing ethyl propanoate, a structurally similar compound to ethyl 2-acetyloxypropanoate, providing insights into their thermodynamic properties (F. et al., 1998).

Catalytic Synthesis Studies

Ethyl ethanoate's synthesis over a Cu/Cr2O3 catalyst was detailed by Colley et al. (2005), demonstrating the industrial relevance and efficiency of this process (Colley et al., 2005).

Sensory Interactions in Wine

Lytra et al. (2013) studied the sensory interactions of red wine esters,including ethyl propanoate, in model solutions, revealing their role in modulating fruity aromas and enhancing certain flavors in wine (Lytra et al., 2013).

Ultrasound in Enzymatic Resolution

Ribeiro et al. (2001) explored the enzymatic hydrolysis of ethyl-3-hydroxy-3-phenylpropanoate using ultrasound, demonstrating an efficient method to accelerate reaction times in enzymatic processes (Ribeiro et al., 2001).

Membrane Reactor Development

Liese et al. (2002) developed a membrane reactor for the kinetic resolution of ethyl 2-hydroxy-4-phenylbutyrate, an approach that could be applicable for similar compounds like ethyl 2-acetyloxypropanoate. This technique efficiently reduces product inhibition and enhances space-time yield (Liese et al., 2002).

Safety and Hazards

While specific safety data for Ethyl 2-acetyloxypropanoate was not found, similar compounds like Ethyl acetate are known to be highly flammable and can cause serious eye irritation and drowsiness or dizziness. It is recommended to handle such compounds with care, avoid breathing its vapors, and use it only in well-ventilated areas.